Cas no 1174174-29-8 (3alpha-O-acetylolean-12-en-23,27-dioic acid)
1174174-29-8 structure
Product Name:3alpha-O-acetylolean-12-en-23,27-dioic acid
CAS No:1174174-29-8
MF:C32H48O6
MW:528.719930648804
CID:2007633
Update Time:2025-04-21
3alpha-O-acetylolean-12-en-23,27-dioic acid Chemical and Physical Properties
Names and Identifiers
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- 3alpha-O-acetylolean-12-en-23,27-dioic acid
- aceriphyllic acid F
- (+)-Aceriphyllic acid F
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- Inchi: 1S/C32H48O6/c1-19(33)38-24-11-12-29(5)22-9-8-20-21-18-27(2,3)14-15-28(21,4)16-17-32(20,26(36)37)30(22,6)13-10-23(29)31(24,7)25(34)35/h8,21-24H,9-18H2,1-7H3,(H,34,35)(H,36,37)
- InChI Key: DFNMEZDDQABOQT-UHFFFAOYSA-N
- SMILES: CC(OC1C(C(=O)O)(C)C2CCC3(C4(C(C5C(CC4)(C)CCC(C)(C)C5)=CCC3C2(C)CC1)C(=O)O)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 38
- XLogP3: 9.17000000000001
3alpha-O-acetylolean-12-en-23,27-dioic acid Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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